3,4-Dimethoxycinnamic acid

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C11H12O4/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3-7H,1-2H3,(H,12,13)/b6-4+
• InChI Key: HJBWJAPEBGSQPR-GQCTYLIASA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)O)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)O)OC
• Molecular Formula: C11H12O4
• DSSTOX Substance ID: DTXSID501016475
• Molecular Weight: 208.21 g/mol
• Physical Description: Solid
• CAS RN: 14737-89-4, 2316-26-9
• Melting Point: 180 - 181.5 °C

Description

Caffeic acid dimethyl ether, also known as 3,4-dimethoxycinnamic acid, is an organic compound derived from caffeic acid. It is characterized by the presence of two methoxy groups attached to the aromatic ring. This compound is found naturally in coffee beans and has been studied for its various biological activities, including antioxidant and anti-inflammatory properties .

Scientific Research Applications

Caffeic acid dimethyl ether has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds.

Biology: Studies have shown its potential in modulating biological pathways, including antioxidant and anti-inflammatory effects.

Medicine: Research indicates its potential in ameliorating insulin secretion dysfunction in pancreatic beta-cells, making it a candidate for diabetes treatment.

Industry: It is used as a natural antioxidant in food and cosmetic products.

Mechanism of Action

The mechanism of action of caffeic acid dimethyl ether involves its interaction with various molecular targets and pathways:

Antioxidant Activity: It scavenges free radicals and reduces oxidative stress by donating hydrogen atoms.

Anti-inflammatory Activity: It inhibits the production of pro-inflammatory cytokines and modulates signaling pathways such as the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway.

Insulin Secretion: It ameliorates insulin secretion dysfunction by downregulating miR-378b expression and promoting the activation of the phosphoinositide 3-kinase (PI3K) and protein kinase B (AKT) pathway.

Safety and Hazards

According to the safety data sheet, 3,4-Dimethoxycinnamic acid is very toxic if swallowed, irritating to skin, and poses a risk of serious damage to eyes. It is also toxic and poses a danger of serious damage to health by prolonged exposure. There is a possible risk of impaired fertility and harm to an unborn child.

Future Directions

The potential applications of 3,4-Dimethoxycinnamic acid are being explored in various fields. For instance, it has been evaluated as a new matrix for enhanced low-MW compound detection by MALDI-MSI. Other research groups have tried to extend the practical application of these molecules as therapeutic and antioxidant agents.

Biochemical Analysis

Biochemical Properties

3,4-Dimethoxycinnamic acid has been shown to interact with various enzymes, proteins, and other biomolecules. It has been found to exhibit considerable antioxidant capacity and radical scavenging activity . This suggests that this compound may interact with enzymes involved in oxidative stress pathways, potentially acting as a free radical scavenger.

Cellular Effects

This compound has been found to exert anti-apoptotic effects on L-02 cells via the ROS-mediated signaling pathway . This suggests that this compound may influence cell function by modulating cell signaling pathways related to apoptosis and oxidative stress.

Molecular Mechanism

The exact molecular mechanism of this compound is not fully understood. Its antioxidant and anti-inflammatory effects suggest that it may interact with biomolecules involved in these processes. For instance, it may bind to enzymes involved in the production of reactive oxygen species (ROS), inhibiting their activity and thereby reducing oxidative stress .

Temporal Effects in Laboratory Settings

Given its antioxidant properties, it may be expected to exert its effects over a prolonged period, as long as the oxidative stress condition persists .

Dosage Effects in Animal Models

There is limited information available on the dosage effects of this compound in animal models. Studies have shown that compounds with similar structures and properties can have dosage-dependent effects, with increased dosages leading to more pronounced effects .

Metabolic Pathways

This compound is likely involved in metabolic pathways related to the biosynthesis and degradation of lignin, given its structural similarity to cinnamic acid . It may interact with enzymes or cofactors involved in these pathways.

Subcellular Localization

Given its potential role in modulating oxidative stress pathways, it may be localized in cellular compartments where reactive oxygen species are generated, such as the mitochondria .

Preparation Methods

Synthetic Routes and Reaction Conditions: Caffeic acid dimethyl ether can be synthesized through the methylation of caffeic acid. The process involves the reaction of caffeic acid with methanol in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The reaction typically occurs under reflux conditions, and the product is purified through recrystallization .

Industrial Production Methods: In industrial settings, the synthesis of caffeic acid dimethyl ether follows similar principles but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: Caffeic acid dimethyl ether undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert it into dihydrocaffeic acid derivatives.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophilic substitution reactions often involve reagents like bromine or nitric acid.

Major Products Formed:

Oxidation: Formation of quinones.

Reduction: Formation of dihydrocaffeic acid derivatives.

Substitution: Formation of brominated or nitrated derivatives.

Comparison with Similar Compounds

Caffeic acid dimethyl ether is unique due to its specific structural features and biological activities. Similar compounds include:

Caffeic Acid Phenethyl Ester: Known for its neuroprotective and anti-inflammatory properties.

Ferulic Acid: Exhibits antioxidant and anti-inflammatory activities.

Chlorogenic Acid: Found in coffee, it has antioxidant and anti-diabetic properties.

Each of these compounds shares some structural similarities with caffeic acid dimethyl ether but differs in their specific biological activities and applications.

Q & A

ANone: While research on 3,4-Dimethoxycinnamic acid's specific interactions is ongoing, several studies shed light on its potential mechanisms of action:

• Anti-amyloidogenic activity: this compound has been shown to inhibit the aggregation of α-synuclein, a protein implicated in Parkinson's disease. [ [] ] This suggests a potential interaction with the aggregation-prone regions of α-synuclein, preventing the formation of toxic amyloid fibrils. [ [] ]
• Inhibition of Tyrosinase: In silico and in vitro studies indicate that this compound demonstrates non-competitive inhibition of tyrosinase. [ [] ] Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibition could contribute to the compound's potential depigmentation effects.
• Modulation of Polyamine Levels: this compound can influence polyamine levels in various rat tissues. [ [] ] While the specific mechanisms require further investigation, this suggests potential interactions with enzymes involved in polyamine synthesis or degradation.

A:

• Spectroscopic data: Specific spectroscopic data can be found in publications focusing on the compound's characterization. For example, a study using mass spectrometry examined the trimethylsilyl derivatives of this compound and related compounds. [ [] ] Additionally, crystallographic data providing insights into its structure have been reported. [ [] , [] ]

ANone: There is no evidence suggesting that this compound itself acts as a catalyst. Research primarily focuses on its biological activities rather than its catalytic properties.

ANone: Yes, computational approaches have been employed to investigate this compound:

• Virtual Screening and Molecular Docking: Researchers have utilized virtual screening and molecular docking to predict this compound's potential as a multi-target anti-Alzheimer's disease agent. [ [] ] This approach involved docking the compound against known AD-related targets to assess binding affinities and predict potential interactions.

ANone: Several studies provide insights into the SAR of this compound and related compounds:

• Hydroxyl Groups: The presence and position of hydroxyl groups on the aromatic ring can significantly influence activity. For example, p-hydroxycinnamic acid exhibits osteogenic activity, while this compound, with methoxy groups replacing the hydroxyls, does not. [ [] ]
• Side Chain Modifications: Studies on cinnamic acid derivatives indicate that modifications to the side chain, such as esterification or amidation, can alter their antioxidant and hypolipidemic properties. [ [] ]
• Substitution Pattern: The specific substitution pattern on the aromatic ring, including the type and position of substituents, can influence enzyme inhibitory activity, as observed in studies on laccase. [ [] ]